Cas no 863780-90-9 ((3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate)

(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate structure

863780-90-9 structure

Product Name:(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate

CAS No:863780-90-9

MF:C₂₂H₃₄O₆

MW:394.501767635345

CID:2048241

PubChem ID:101564407

Update Time:2024-10-26

(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate Chemical and Physical Properties

Names and Identifiers

- (3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate
- (3R,5S)-3,5-Diacetoxy-1-(3,4-dimethoxyphenyl)decane
- Methyl diacetoxy-6-gingerdiol
- 3,5-Decanediol, 1-(3,4-dimethoxyphenyl)-, diacetate, (3R,5S)- (9CI)
- (3R,5S)-O-Methyl-[6]-gingerdiol diacetate
- DTXSID501269408
- HY-N10792
- CS-0636076
- 3,5-Decanediol, 1-(3,4-dimethoxyphenyl)-, 3,5-diacetate, (3R,5S)-
- AKOS040734215
- 3,5-Decanediol, 1-(3,4-dimethoxyphenyl)-, diacetate
- DA-75476
- 863780-90-9
- 3'-Methoxy-[6]-Gingerdiol 3,5-diacetate
- 1-(3,4-Dimethoxyphenyl)decane-3,5-diyl diacetate
- LMFA07010756
- 3,5-Decanediol, 1-(3,4-dimethoxyphenyl)-, 3,5-diacetate
- FS-7649
- [3-acetyloxy-1-(3,4-dimethoxyphenyl)decan-5-yl] acetate
- Methyl diacetoxy-[6]gingerdiol
- QCJKXQWAFFZFLJ-UHFFFAOYSA-N
- 3-(acetyloxy)-1-(3,4-dimethoxyphenyl)decan-5-yl acetate
- CHEBI:175968
- Inchi： 1S/C22H34O6/c1-6-7-8-9-19(27-16(2)23)15-20(28-17(3)24)12-10-18-11-13-21(25-4)22(14-18)26-5/h11,13-14,19-20H,6-10,12,15H2,1-5H3/t19-,20+/m0/s1
- InChI Key： QCJKXQWAFFZFLJ-VQTJNVASSA-N
- SMILES： C(C1C=CC(OC)=C(OC)C=1)C[C@@H](OC(=O)C)C[C@@H](OC(=O)C)CCCCC

Computed Properties

Exact Mass: 394.23553880g/mol
Monoisotopic Mass: 394.23553880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 15
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 71.1Å²

Experimental Properties

Color/Form: Powder

(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M70520-5mg	(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate	863780-90-9		5mg	¥5002.0	2021-09-08

(3R,5S)-1-(3,4-dimethoxyphenyl)decane-3,5-diyl diacetate Production Method

Production Method 1

863780-90-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
1.2 Reagents: Sodium bicarbonate
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 2

863780-90-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 -
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
2.2 Reagents: Sodium bicarbonate
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 3

676456-67-0

144735-54-6

863780-90-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
5.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
5.2 Reagents: Sodium borohydride ; 6 h, -78 °C
5.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
5.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
5.5 Reagents: Sodium bicarbonate Solvents: Water
6.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
6.2 Reagents: Sodium bicarbonate ; neutralized
7.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
7.2 -
7.3 Reagents: Ammonium chloride Solvents: Water
8.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
8.2 Reagents: Sodium bicarbonate
9.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 4

1360109-84-7

863780-90-9

Reaction Conditions

1.1 Reagents: N-methylmorpholine N-oxide , Osmium tetroxide Solvents: Acetone , Toluene , Water ; overnight, rt
1.2 Reagents: Sodium sulfite Solvents: Water
1.3 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 1 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
2.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
6.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
6.2 Reagents: Sodium borohydride ; 6 h, -78 °C
6.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
6.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
6.5 Reagents: Sodium bicarbonate Solvents: Water
7.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
7.2 Reagents: Sodium bicarbonate ; neutralized
8.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
8.2 -
8.3 Reagents: Ammonium chloride Solvents: Water
9.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
9.2 Reagents: Sodium bicarbonate
10.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 5

347377-09-7

863780-90-9

Reaction Conditions

1.1 Reagents: Ethylmagnesium bromide Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
2.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
6.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
6.2 Reagents: Sodium borohydride ; 6 h, -78 °C
6.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
6.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
6.5 Reagents: Sodium bicarbonate Solvents: Water
7.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
7.2 Reagents: Sodium bicarbonate ; neutralized
8.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
8.2 -
8.3 Reagents: Ammonium chloride Solvents: Water
9.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
9.2 Reagents: Sodium bicarbonate
10.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 6

18162-48-6

121842-18-0

863780-90-9

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 2 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: N-methylmorpholine N-oxide , Osmium tetroxide Solvents: Acetone , Toluene , Water ; overnight, rt
2.2 Reagents: Sodium sulfite Solvents: Water
2.3 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 1 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
3.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
5.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
6.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
7.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
7.2 Reagents: Sodium borohydride ; 6 h, -78 °C
7.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
7.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
7.5 Reagents: Sodium bicarbonate Solvents: Water
8.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
8.2 Reagents: Sodium bicarbonate ; neutralized
9.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
9.2 -
9.3 Reagents: Ammonium chloride Solvents: Water
10.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
10.2 Reagents: Sodium bicarbonate
11.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 7

863780-90-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 8

154905-69-8

77-76-9

863780-90-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
1.2 Reagents: Sodium bicarbonate ; neutralized
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
2.2 -
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
3.2 Reagents: Sodium bicarbonate
4.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 9

23513-14-6

863780-90-9

Reaction Conditions

1.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
1.2 Reagents: Sodium borohydride ; 6 h, -78 °C
1.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
1.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
1.5 Reagents: Sodium bicarbonate Solvents: Water
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
2.2 Reagents: Sodium bicarbonate ; neutralized
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
3.2 -
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
4.2 Reagents: Sodium bicarbonate
5.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 10

1360109-87-0

863780-90-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
2.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
2.2 Reagents: Sodium borohydride ; 6 h, -78 °C
2.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
2.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
2.5 Reagents: Sodium bicarbonate Solvents: Water
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
3.2 Reagents: Sodium bicarbonate ; neutralized
4.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
4.2 -
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
5.2 Reagents: Sodium bicarbonate
6.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 11

863780-90-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
3.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
3.2 Reagents: Sodium borohydride ; 6 h, -78 °C
3.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
3.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
3.5 Reagents: Sodium bicarbonate Solvents: Water
4.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
4.2 Reagents: Sodium bicarbonate ; neutralized
5.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
5.2 -
5.3 Reagents: Ammonium chloride Solvents: Water
6.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
6.2 Reagents: Sodium bicarbonate
7.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 12

863780-90-9

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
4.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
4.2 Reagents: Sodium borohydride ; 6 h, -78 °C
4.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
4.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
4.5 Reagents: Sodium bicarbonate Solvents: Water
5.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
5.2 Reagents: Sodium bicarbonate ; neutralized
6.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
6.2 -
6.3 Reagents: Ammonium chloride Solvents: Water
7.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
7.2 Reagents: Sodium bicarbonate
8.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 13

2426-87-1

863780-90-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 0.5 h, 0 °C → rt
2.1 Reagents: Ethylmagnesium bromide Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
3.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
5.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
6.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
7.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
7.2 Reagents: Sodium borohydride ; 6 h, -78 °C
7.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
7.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
7.5 Reagents: Sodium bicarbonate Solvents: Water
8.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
8.2 Reagents: Sodium bicarbonate ; neutralized
9.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
9.2 -
9.3 Reagents: Ammonium chloride Solvents: Water
10.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
10.2 Reagents: Sodium bicarbonate
11.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133

Production Method 14

24850-33-7

863780-90-9

Reaction Conditions

1.1 Reagents: Titanium isopropoxide , (+)-BINOL Solvents: Dichloromethane ; 1 h, reflux; reflux → rt
1.2 Solvents: Dichloromethane ; 10 min, rt; rt → -78 °C
1.3 10 min, -78 °C; 70 h, -20 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Imidazole Solvents: Dichloromethane ; 2 h, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: N-methylmorpholine N-oxide , Osmium tetroxide Solvents: Acetone , Toluene , Water ; overnight, rt
3.2 Reagents: Sodium sulfite Solvents: Water
3.3 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 1 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
4.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 2 h, rt
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Dimethyl sulfoxide , 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dichloromethane ; 0 °C; 2 h, rt
6.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Benzene ; 5 h, rt
7.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 6 h, 0 °C
8.1 Reagents: Diethylmethoxyborane Solvents: Methanol , Tetrahydrofuran ; 30 min, -78 °C
8.2 Reagents: Sodium borohydride ; 6 h, -78 °C
8.3 Reagents: Hydrogen peroxide Solvents: Methanol , Water ; pH 7
8.4 Reagents: Acetic acid Solvents: Ethyl acetate ; 2 h, rt
8.5 Reagents: Sodium bicarbonate Solvents: Water
9.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 2 h, rt
9.2 Reagents: Sodium bicarbonate ; neutralized
10.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
10.2 -
10.3 Reagents: Ammonium chloride Solvents: Water
11.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 1 h, rt
11.2 Reagents: Sodium bicarbonate
12.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, rt

Reference

Synthesis of gingerol and diarylheptanoids

Sabitha, Gowravaram; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2124-2133